Cas no 161996-33-4 (1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro-)

1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro- structure
161996-33-4 structure
Product Name:1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro-
CAS No:161996-33-4
MF:C9H13N5O3
MW:239.231220960617
CID:216953
PubChem ID:686144
Update Time:2025-04-19

1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro-
    • TA 105
    • EU-0085630
    • AG-690/37012101
    • N-cyclopentyl-2-(3-nitro-1,2,4-triazol-1-yl)acetamide
    • Cambridge id 5681329
    • AB00093289-01
    • Z605736538
    • AKOS000560703
    • N-cyclopentyl-2-{3-nitro-1H-1,2,4-triazol-1-yl}acetamide
    • Oprea1_277085
    • N-cyclopentyl-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide
    • 161996-33-4
    • Oprea1_577428
    • Inchi: 1S/C9H13N5O3/c15-8(11-7-3-1-2-4-7)5-13-6-10-9(12-13)14(16)17/h6-7H,1-5H2,(H,11,15)
    • InChI Key: FYURTHVEGXRKAG-UHFFFAOYSA-N
    • SMILES: O=C(CN1C=NC([N+](=O)[O-])=N1)NC1CCCC1

Computed Properties

  • Exact Mass: 239.10183929g/mol
  • Monoisotopic Mass: 239.10183929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 106Ų
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